6-(3-Fluorophenyl)-2-[1-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)azetidin-3-yl]pyridazin-3-one

• IUPAC Name: 6-(3-fluorophenyl)-2-[1-(1-methylpyrazolo[3,4-d]pyrimidin-4-yl)azetidin-3-yl]pyridazin-3-one
• InChI: InChI=1S/C19H16FN7O/c1-25-18-15(8-23-25)19(22-11-21-18)26-9-14(10-26)27-17(28)6-5-16(24-27)12-3-2-4-13(20)7-12/h2-8,11,14H,9-10H2,1H3
• InChI Key: DNYKJPUDRQCLLT-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=N1)C(=NC=N2)N3CC(C3)N4C(=O)C=CC(=N4)C5=CC(=CC=C5)F
• Molecular Formula: C19H16FN7O
• Molecular Weight: 377.4 g/mol

Description

The compound is a complex organic molecule with several functional groups. It contains a pyrazolo[3,4-d]pyrimidin-4-yl group, which is a type of heterocyclic aromatic organic compound. This group is often found in various pharmaceuticals and bioactive compounds.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. Without specific literature or patents describing the synthesis of this exact compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. It would likely have a complex three-dimensional structure due to the presence of various functional groups and the azetidin-3-yl group, which is a type of three-membered ring.

Chemical Reactions Analysis

The types of chemical reactions this compound could undergo would depend on its functional groups. For example, the pyrazolo[3,4-d]pyrimidin-4-yl group might undergo reactions typical of aromatic compounds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound (such as its melting point, boiling point, solubility, etc.) would depend on its molecular structure. Without specific experimental data, it’s difficult to predict these properties.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, compounds with a pyrazolo[3,4-d]pyrimidin-4-yl group are often used as kinase inhibitors in the treatment of cancer.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it’s used. Always follow appropriate safety protocols when handling chemicals.

Future Directions

Future research on this compound could involve exploring its potential uses, optimizing its synthesis, studying its properties, and assessing its safety.